Cas no 83240-61-3 (4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid)
83240-61-3 structure
Product Name:4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid
CAS No:83240-61-3
MF:C9H15NO5
MW:217.219103097916
CID:5654269
PubChem ID:13055621
Update Time:2023-09-20
4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28273688
- 4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
- 83240-61-3
- 4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid
-
- Inchi: 1S/C9H15NO5/c1-6(11)10-7(9(12)13)2-3-8-14-4-5-15-8/h7-8H,2-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key: SRLHUSVBYKOKNH-UHFFFAOYSA-N
- SMILES: O1CCOC1CCC(C(=O)O)NC(C)=O
Computed Properties
- Exact Mass: 217.09502258g/mol
- Monoisotopic Mass: 217.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 84.9Ų
4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28273688-0.05g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28273688-0.1g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28273688-0.25g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28273688-0.5g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28273688-1.0g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28273688-2.5g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28273688-5.0g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 | |
| Enamine | EN300-28273688-10.0g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 95.0% | 10.0g |
$2884.0 | 2025-03-19 | |
| Enamine | EN300-28273688-1g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 1g |
$671.0 | 2023-09-09 | ||
| Enamine | EN300-28273688-5g |
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid |
83240-61-3 | 5g |
$1945.0 | 2023-09-09 |
4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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